Cas no 57913-68-5 (Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1))

Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) structure
57913-68-5 structure
Product Name:Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1)
CAS No:57913-68-5
MF:C12H19Cl2N
MW:248.191961526871
CID:374537
PubChem ID:16757788
Update Time:2025-11-01

Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1)
    • 2-chloro-N-ethyl-N-[(2-methylphenyl)methyl]ethanamine,hydrochloride
    • XYLAMINE
    • (2-chloroethyl)(ethyl)[(2-methylphenyl)methyl]amine hydrochloride
    • N-(2-Chloroethyl)-N-ethyl-2-methylbenzylamine
    • Xylamine hydrochloride
    • 2-chloro-N-ethyl-N-(2-methylbenzyl)ethanamine hydrochloride
    • DTXSID60587867
    • NCGC00094936-01
    • 2-chloro-N-ethyl-N-[(2-methylphenyl)methyl]ethanamine;hydrochloride
    • CCG-39198
    • 57913-68-5
    • FT-0746088
    • 2-Chloro-N-ethyl-N-[(2-methylphenyl)methyl]ethan-1-amine--hydrogen chloride (1/1)
    • XYLAMINEHYDROCHLORIDE
    • N-CHLOROETHYL-N-ETHYL-2'-METHYLBENZYLAMINE HYDROCHLORIDE
    • CHEMBL1355604
    • n-(2-chloroethyl)-n-ethyl-2-methylbenzylamine hydrochloride
    • Inchi: 1S/C12H18ClN.ClH/c1-3-14(9-8-13)10-12-7-5-4-6-11(12)2;/h4-7H,3,8-10H2,1-2H3;1H
    • InChI Key: GAAOKTBHSXYRNH-UHFFFAOYSA-N
    • SMILES: ClCCN(CC)CC1C=CC=CC=1C.Cl

Computed Properties

  • Exact Mass: 247.08900
  • Monoisotopic Mass: 247.089455
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 4.4

Experimental Properties

  • Color/Form: Not determined
  • Boiling Point: 249.3°C at 760 mmHg
  • Flash Point: 104.6°C
  • PSA: 3.24000
  • LogP: 3.85770
  • Solubility: water

Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-296705-25mg
Xylamine hydrochloride,
57913-68-5
25mg
¥1504.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-296705-25 mg
Xylamine hydrochloride,
57913-68-5
25mg
¥1,504.00 2023-07-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1948565-25mg
2-Chloro-n-ethyl-n-(2-methylbenzyl)ethan-1-amine hydrochloride
57913-68-5 98%
25mg
¥2443.00 2024-05-08

Additional information on Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1)

Recent Advances in the Study of Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) (CAS: 57913-68-5)

Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) (CAS: 57913-68-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly in the context of its pharmacological properties and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in the biomedical field.

One of the key areas of investigation has been the compound's interaction with biological targets, such as receptors and enzymes. Recent in vitro studies have demonstrated that Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) exhibits selective binding affinity towards certain neurotransmitter receptors, suggesting potential utility in the treatment of neurological disorders. These findings are supported by molecular docking simulations, which highlight the compound's ability to fit into the active sites of target proteins with high precision.

In addition to its receptor-binding properties, the compound has also been studied for its cytotoxic effects on cancer cell lines. Preliminary results indicate that it induces apoptosis in specific cancer cell types, possibly through the activation of intrinsic apoptotic pathways. Researchers are now exploring the possibility of modifying the compound's structure to enhance its efficacy and reduce potential side effects, paving the way for the development of novel anticancer agents.

Another notable aspect of recent research is the investigation of the compound's pharmacokinetic profile. Studies have shown that Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) has favorable absorption and distribution characteristics, although its metabolism and excretion pathways require further elucidation. These pharmacokinetic properties are critical for determining the compound's suitability for clinical use and for guiding the design of future formulations.

Despite these promising findings, challenges remain in the development of Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) as a therapeutic agent. Issues such as stability, solubility, and potential toxicity need to be addressed through further preclinical studies. Researchers are also investigating the compound's potential interactions with other drugs, which could influence its safety and efficacy in combination therapies.

In conclusion, the latest research on Benzenemethanamine,N-(2-chloroethyl)-N-ethyl-2-methyl-, hydrochloride (1:1) (CAS: 57913-68-5) highlights its potential as a versatile compound in drug discovery and development. While significant progress has been made in understanding its biological activities and pharmacokinetics, additional studies are needed to fully realize its therapeutic potential. This research brief underscores the importance of continued investigation into this compound, which could lead to breakthroughs in the treatment of various diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm